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Compound of Interest

Compound Name: Dimethylamine-13C2

Cat. No.: B12682539 Get Quote

For researchers, scientists, and professionals in drug development, the precise

characterization of isotopically labeled compounds is paramount for ensuring the accuracy and

reproducibility of experimental results. This guide provides an in-depth overview of the

technical specifications, quality control methodologies, and a standardized workflow for

Dimethylamine-13C2 hydrochloride salt, a crucial reagent in various research applications,

particularly in mass spectrometry-based quantitative analysis.

Core Specifications
The following table summarizes the key quantitative data for Dimethylamine-13C2
hydrochloride salt, compiled from various suppliers. These specifications are critical for the

proper handling, storage, and application of this compound.
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Property Specification

Chemical Formula ¹³C₂H₇N · HCl

Molecular Weight 83.53 g/mol [1][2][3][4]

CAS Number 1215539-33-7

Appearance White to off-white solid

Isotopic Purity (¹³C) ≥99 atom % ¹³C[3]

Melting Point 170-173 °C[3]

Solubility Soluble in water.

Storage Conditions
Store at room temperature in a dry, well-

ventilated area.

Experimental Protocols for Quality Control
The quality and purity of Dimethylamine-13C2 hydrochloride salt are assessed through a

series of rigorous experimental protocols. The primary objectives of these analyses are to

confirm the chemical identity, and determine the chemical and isotopic purity of the compound.

Identification and Chemical Purity Assessment by
Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To confirm the molecular structure and assess the presence of any organic

impurities.

Methodology:

Sample Preparation: A precisely weighed sample of Dimethylamine-13C2 hydrochloride salt

is dissolved in a suitable deuterated solvent, such as Deuterium Oxide (D₂O) or Methanol-d₄.

Instrumentation: A high-resolution NMR spectrometer, typically with a field strength of 400

MHz or higher, is used.

Data Acquisition: Both ¹H NMR and ¹³C NMR spectra are acquired.
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Analysis:

The ¹H NMR spectrum is analyzed to confirm the presence of the dimethylamine protons

and their characteristic chemical shift. The integration of the proton signals is used to

quantify the relative amounts of the target compound and any proton-containing impurities.

The ¹³C NMR spectrum provides direct evidence of the ¹³C enrichment. The chemical shift

of the carbon signals confirms the identity of the compound. The absence of significant

signals at the chemical shift corresponding to the natural abundance ¹²C isotopologue

further verifies the high isotopic enrichment.

Isotopic Purity and Chemical Purity Determination by
Mass Spectrometry (MS)
Objective: To accurately determine the isotopic enrichment of ¹³C and to identify and quantify

any trace impurities.

Methodology:

Sample Preparation: The sample is dissolved in an appropriate solvent, such as methanol or

water, to a known concentration.

Instrumentation: A high-resolution mass spectrometer (HRMS), such as a Time-of-Flight

(TOF) or Orbitrap instrument, coupled with a suitable ionization source (e.g., Electrospray

Ionization - ESI) is employed. The high resolution is crucial for separating the isotopic peaks

from potential isobaric interferences.

Data Acquisition: The mass spectrometer is operated in full scan mode to acquire the mass

spectrum of the protonated molecule [M+H]⁺.

Analysis:

Isotopic Purity: The relative intensities of the ion corresponding to the fully ¹³C-labeled

molecule and any ions corresponding to molecules with fewer ¹³C atoms are measured.

The isotopic purity is calculated from the ratio of these intensities, often after correcting for

the natural isotopic abundance of other elements in the molecule.[2][4][5][6][7][8]
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Chemical Purity: The presence of any other ions in the mass spectrum indicates the

presence of impurities. The relative abundance of these impurity ions compared to the

main compound's ion is used to estimate the chemical purity.

Quality Control Workflow
The following diagram illustrates a typical workflow for the quality control of Dimethylamine-
13C2 hydrochloride salt, from receiving the raw material to the final product release.
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A typical quality control workflow for Dimethylamine-13C2 hydrochloride salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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